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Compound of Interest

Compound Name:
(5-Amino-2-

morpholinophenyl)methanol

CAS No.: 759456-60-5

Cat. No.: B1290451

Get Quote

The "Morpholino-Benzyl" Scaffold in Kinase
Inhibitor Discovery
Introduction & Significance
(5-Amino-2-morpholinophenyl)methanol (CAS: 759456-60-5) is a high-value synthetic

intermediate used in the discovery and optimization of small-molecule kinase inhibitors.

Structurally, it represents a "privileged scaffold" featuring three distinct functional domains:

Aniline Amine (C5): The primary nucleophile for coupling to heterocycles (e.g., pyrimidines,

quinazolines) to form the hinge-binding motif.

Morpholine Ring (C2): A solubilizing group that often projects into the solvent-exposed region

of the ATP-binding pocket, improving pharmacokinetic (PK) properties.

Benzylic Alcohol (C1): A versatile handle for H-bonding interactions or further derivatization

(e.g., oxidation to aldehydes for reductive amination, or conversion to ethers).
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This molecule gained prominence in the mid-2000s during the intense race to develop Type I

and Type II inhibitors for Janus Kinases (JAK) and Epidermal Growth Factor Receptors

(EGFR).

Discovery History: The Cytopia & AstraZeneca Lineage
The history of this scaffold is intertwined with the optimization of "phenyl-amino-pyrimidine" and

"anilino-quinazoline" libraries.

2.1 The Cytopia JAK2 Program
The most definitive application of this intermediate appears in the intellectual property of

Cytopia (now part of Gilead/GSK via YM BioSciences). In the development of JAK1/JAK2

inhibitors, researchers sought to improve the solubility of the lipophilic pyrimidine core.

Context: The discovery of Momelotinib (CYT387) and related analogues (e.g., Compound 79

in US Patent 8,486,941).

Role: The (5-amino-2-morpholinophenyl)methanol scaffold served as the "Right-Hand

Side" (RHS) moiety. The morpholine group provided critical water solubility, while the

hydroxymethyl group offered a unique hydrogen-bond donor/acceptor profile distinct from the

typical carboxamide or sulfonamide groups found in competitors like Ruxolitinib.

2.2 The EGFR/VEGFR Quinazoline Context
Earlier patent literature (e.g., WO 01/47883 by AstraZeneca) suggests the exploration of this

moiety in Quinazoline derivatives. In this context, the scaffold mimics the solvent-front

interactions seen in drugs like Gefitinib, where the morpholine is usually attached via a propoxy

chain. Here, the morpholine is directly fused to the phenyl ring, creating a more rigid, compact

vector.

Synthetic Chemistry: Protocols & Mechanisms
The synthesis of (5-Amino-2-morpholinophenyl)methanol is a classic exercise in

Nucleophilic Aromatic Substitution (

) followed by Chemoselective Reduction.

3.1 Retrosynthetic Analysis
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The molecule is disconnected at the C-N bond (morpholine insertion) and the reduction of the

nitro/aldehyde precursors.

Precursor A: 2-Fluoro-5-nitrobenzaldehyde (most common).

Precursor B: 2-Chloro-5-nitrobenzoic acid (requires double reduction).

3.2 Optimized Laboratory Protocol (Step-by-Step)
Self-Validating System: This protocol ensures regio-control by exploiting the high electrophilicity

of the C2-fluorine ortho to the aldehyde.

Step 1:

Displacement

Reagents: 2-Fluoro-5-nitrobenzaldehyde, Morpholine,

(base), Acetonitrile (solvent).

Mechanism: The morpholine nitrogen attacks the C2 position. The aldehyde (-CHO) and

nitro (-NO2) groups are electron-withdrawing, activating the ring for nucleophilic attack.

Procedure:

Dissolve 2-Fluoro-5-nitrobenzaldehyde (1.0 eq) in MeCN.

Add

(1.5 eq) and Morpholine (1.1 eq).

Heat to reflux (80°C) for 4 hours.

Checkpoint: Monitor TLC (Hexane/EtOAc 1:1). Disappearance of starting material (

) and appearance of yellow/orange product (

).
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Workup: Pour into ice water. Filter the yellow precipitate (2-morpholino-5-

nitrobenzaldehyde).

Step 2: Simultaneous Reduction (The "One-Pot" Approach)

Reagents:

(for aldehyde),

/Pd-C (for nitro) OR Fe/NH4Cl.

Note: Reducing the nitro group to an aniline and the aldehyde to an alcohol can be done

sequentially or simultaneously. Catalytic hydrogenation is preferred for cleanliness.

Procedure:

Dissolve intermediate in Methanol/THF (1:1).

Add 10% Pd/C catalyst (10 wt%).

Stir under

atmosphere (balloon pressure) for 12 hours.

Critical Control: The aldehyde reduces to the benzyl alcohol rapidly; the nitro reduces to

the aniline.

Filtration: Filter through Celite to remove Pd.

Purification: Concentrate. Recrystallize from Ethanol/Water.

Yield Data Summary:

Step Reaction Type Typical Yield Key Impurity

1 85-92%
Hydrolysis of F to OH

(rare)

2 Hydrogenation 75-85%
Over-reduction

(debenzylation - rare)
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Structural Activity Relationship (SAR) Visualization
The following diagram illustrates the role of the scaffold in a typical Kinase Inhibitor binding

pocket (Type I binding mode).
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Figure 1: Pharmacophore mapping of the scaffold within a kinase ATP-binding site. The aniline

serves as the anchor, while the morpholine projects into the solvent.

Experimental Workflow: Synthesis of JAK Inhibitor
Precursor
The following flowchart details the specific workflow used in the Cytopia patent series (e.g.,

US8486941) to generate the intermediate for Compound 79.
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Start: 2-Fluoro-5-nitrobenzaldehyde

Step 1: SNAr Addition
(+ Morpholine, K2CO3, MeCN, Reflux)

Intermediate: 2-Morpholino-5-nitrobenzaldehyde

Yield: ~90%

Step 2: Reduction
(NaBH4 / THF or H2/Pd-C)

Target: (5-Amino-2-morpholinophenyl)methanol
(CAS 759456-60-5)

Yield: ~75%

Application: Coupling with
2,4-Dichloropyrimidine

Next Step in Drug Synthesis

Click to download full resolution via product page

Figure 2: Step-by-step synthetic pathway from commercially available starting materials to the

target scaffold.

Analytical Characterization Standards
To ensure the integrity of the scaffold before coupling, the following analytical specifications

must be met.
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Test Method Acceptance Criteria

Appearance Visual Off-white to pale yellow solid

Purity HPLC (C18, MeCN/H2O) > 98.0% Area

Mass Spec LC-MS (ESI+) [M+H]+ = 209.13 m/z

1H NMR DMSO-d6, 400 MHz 6.8-7.2 (Ar-H), 5.1 (OH), 4.4

(CH2-O), 3.7/2.9 (Morpholine)

Solubility DMSO > 50 mg/mL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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